Cas no 7310-51-2 (7-Octene-1,5-diol)

7-Octene-1,5-diol structure
7-Octene-1,5-diol structure
Product name:7-Octene-1,5-diol
CAS No:7310-51-2
MF:C8H16O2
MW:144.211442947388
CID:543005
PubChem ID:10942564

7-Octene-1,5-diol Chemical and Physical Properties

Names and Identifiers

    • 7-Octene-1,5-diol
    • oct-7-ene-1,5-diol
    • DTXSID90449101
    • 7310-51-2
    • SCHEMBL5868387
    • Inchi: InChI=1S/C8H16O2/c1-2-5-8(10)6-3-4-7-9/h2,8-10H,1,3-7H2
    • InChI Key: ZHZUUUXZIMHEKC-UHFFFAOYSA-N
    • SMILES: C=CCC(CCCCO)O

Computed Properties

  • Exact Mass: 144.11508
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

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